4-[1-(3-Phenoxyanilino)ethyl]oxan-4-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-[1-(3-Phenoxyanilino)ethyl]oxan-4-ol is a tetrahydropyran derivative featuring a hydroxyl group at the 4-position of the oxane (tetrahydropyran) ring and a 1-(3-phenoxyanilino)ethyl substituent. The phenoxyanilino group introduces electron-rich aromatic systems, which may influence solubility, reactivity, and intermolecular interactions such as π-π stacking or hydrogen bonding .
Properties
IUPAC Name |
4-[1-(3-phenoxyanilino)ethyl]oxan-4-ol | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO3/c1-15(19(21)10-12-22-13-11-19)20-16-6-5-9-18(14-16)23-17-7-3-2-4-8-17/h2-9,14-15,20-21H,10-13H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKSCQOXPOSSZPR-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1(CCOCC1)O)NC2=CC(=CC=C2)OC3=CC=CC=C3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural and Functional Comparison with Analogous Oxane Derivatives
Core Structural Variations
The oxane ring is a common scaffold in many synthetic compounds. Below is a comparative analysis of substituent effects on properties:
Table 1: Key Oxane Derivatives and Their Properties
*Estimated based on molecular formula (C₁₉H₂₃N₂O₃).
Electronic and Solubility Profiles
- Polarity: The hydroxyl group in oxan-4-ol derivatives enhances water solubility, but bulky substituents like 3-phenoxyanilinoethyl reduce it. For example, 4-[(Dimethylamino)methyl]oxan-4-ol exhibits higher solubility in polar solvents due to its tertiary amine group , whereas the target compound’s aromatic substituent likely renders it more lipophilic .
- Reactivity: The hydroxyl group in oxan-4-ol derivatives can participate in etherification or esterification. In contrast, the phenoxyanilinoethyl group offers sites for electrophilic substitution or hydrogen bonding via its anilino nitrogen .
Comparison with CNS-Active Compounds
However, the oxane core differentiates it from piperidine-based opioids like alfentanil, which prioritize rapid onset and short duration .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
